(2E)-3-[4-(benzyloxy)phenyl]-2-cyano-N-(6-methylpyridin-2-yl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(6-methylpyridin-2-yl)-3-(4-phenylmethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H19N3O2/c1-17-6-5-9-22(25-17)26-23(27)20(15-24)14-18-10-12-21(13-11-18)28-16-19-7-3-2-4-8-19/h2-14H,16H2,1H3,(H,25,26,27)/b20-14+
• InChI Key: WXVSXJLFCMWYOZ-XSFVSMFZSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C(=CC2=CC=C(C=C2)OCC3=CC=CC=C3)C#N
• Isomeric SMILES: CC1=NC(=CC=C1)NC(=O)/C(=C/C2=CC=C(C=C2)OCC3=CC=CC=C3)/C#N
• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol
• CAS No.: 496021-32-0

Description

(2E)-3-[4-(benzyloxy)phenyl]-2-cyano-N-(6-methylpyridin-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C23H19N3O2 and its molecular weight is 369.424. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Applications in Drug Discovery

• Ultrasound Assisted Synthesis for Anti-Tubercular Activity : A series of novel derivatives of 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide were synthesized using ultrasound as a green chemistry tool. These compounds showed promising in vitro anti-tubercular activity against Mycobacterium tuberculosis, with IC50 values less than 1 µg/mL. They were also non-cytotoxic against the HeLa human cancer cell line and complied with essential features for potential leads in anti-tubercular drug discovery (Nimbalkar et al., 2018).

Pharmacological Investigations

• Anti-Fibrotic Drug Potential : The pharmacokinetics and metabolism of 3-((5-(6-methylpyridin-2-yl)-4-(quinoxalin-6-yl)-1H-imidazol-2-yl)methyl)benzamide (IN-1130), an ALK5 inhibitor, were studied. IN-1130 showed potential as an oral anti-fibrotic drug, with significant distribution into liver, kidneys, and lungs and a notable bioavailability in various animal models (Kim et al., 2008).

Anticonvulsant Activity

• Structure-Anticonvulsant Activity Studies : A series of (E)-N-cinnamoyl aminoalkanols derivatives were synthesized and evaluated for anticonvulsant activity in rodent models. The structure-activity studies indicated that specific substituents in the phenyl ring influenced anticonvulsant activity, highlighting the importance of molecular structure in drug efficacy (Gunia-Krzyżak et al., 2017).

Chemical Synthesis and Characterization

• Synthesis of Derivatives for Biological Activity : Various derivatives of 3-amino-6-methyl-4-phenylpyridin-2(1H)-one were synthesized, providing insights into chemical processes and potential applications in creating bioactive compounds (Shatsauskas et al., 2017).